Cas no 826990-68-5 (2-Butynenitrile, 4-[3-(trifluoromethyl)phenoxy]-)

• Product Name: 2-Butynenitrile, 4-[3-(trifluoromethyl)phenoxy]-
• CAS No: 826990-68-5
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• CID: 687177
• PubChem ID: 71417945
• Update Time: 2025-04-19

2-Butynenitrile, 4-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Butynenitrile, 4-[3-(trifluoromethyl)phenoxy]-
• 4-[3-(trifluoromethyl)phenoxy]but-2-ynenitrile
• 826990-68-5
• DTXSID60837273

• Inchi： 1S/C11H6F3NO/c12-11(13,14)9-4-3-5-10(8-9)16-7-2-1-6-15/h3-5,8H,7H2
• InChI Key： MDMTZFCEJSGUQS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC#CC#N)(F)F

Computed Properties

• Exact Mass: 225.04014830g/mol
• Monoisotopic Mass: 225.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų